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Compound of Interest

Compound Name: Latamoxef sodium

Cat. No.: B1677418

Application Note and Protocol
Audience: Researchers, scientists, and drug development professionals.

This document provides detailed guidelines and protocols for the preparation of stable stock
solutions of Latamoxef sodium, a broad-spectrum oxacephem antibiotic. Adherence to these
protocols is crucial for ensuring the reproducibility and accuracy of experimental results.

Introduction

Latamoxef sodium is a synthetic, beta-lactam antibiotic effective against a wide range of
Gram-positive and Gram-negative bacteria.[1] Its mechanism of action involves the inhibition of
bacterial cell wall synthesis.[2] Accurate and consistent preparation of Latamoxef sodium
solutions is fundamental for in vitro and in vivo studies. This document outlines the chemical
properties, solubility, and stability of Latamoxef sodium and provides a detailed protocol for
preparing stable stock solutions.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Latamoxef sodium is essential
for its proper handling and storage.
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Property Value

Molecular Formula C20H1sNeNa209S

Molecular Weight 564.44 g/mol [3]
Appearance White to pale yellow powder
CAS Number 64953-12-4

Solubility of Latamoxef Sodium

Latamoxef sodium exhibits good solubility in several common laboratory solvents. The choice
of solvent will depend on the specific experimental requirements.

Solvent Solubility Notes

Yields a clear to very slightly
Water =50 mg/mL[2] hazy, colorless to faint yellow

solution.

Use of fresh, anhydrous
DMSO is recommended as
_ . hygroscopic DMSO can reduce
Dimethyl Sulfoxide (DMSO) =100 mg/mL[3] N o
solubility.[1][3] Sonication may
be required to aid dissolution.

[1]

) Sonication may be needed to
Phosphate-Buffered Saline

(PBS), pH 7.4 =130 mg/mL achieve complete dissolution.
i) p .

[1]

Ethanol Insoluble[3]

Stability and Storage of Latamoxef Sodium
Solutions

Proper storage is critical to maintain the integrity and activity of Latamoxef sodium solutions.
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Solid Form

When stored as a dry powder, Latamoxef sodium is stable for at least four years at -20°C.[2]

Stock Solutions

For long-term storage, it is recommended to prepare concentrated stock solutions and store
them in aliquots to avoid repeated freeze-thaw cycles.[1]

Storage Temperature Solvent Duration
-80°C DMSO or Water Up to 6 months[1]
-20°C DMSO or Water Up to 1 month[1]

Note: It is crucial to store solutions under nitrogen and away from moisture to prevent
degradation.[1]

Working Solutions and Short-Term Stability

Aqueous solutions of Latamoxef sodium are not recommended for storage for more than one
day.[2] For in vivo experiments, it is advised to prepare fresh working solutions daily.[1]

The stability of beta-lactam antibiotics, including Latamoxef, in cell culture media at 37°C can
be limited. Studies on other beta-lactams have shown half-lives ranging from as short as 2
hours to over 6 hours in various growth media.[1][2] This degradation can significantly impact
the effective concentration of the antibiotic over the course of an experiment. Therefore, for
multi-day in vitro assays, frequent replacement of the culture medium containing Latamoxef
sodium is strongly recommended to maintain the desired concentration.

Experimental Protocols

Protocol for Preparation of a 100 mg/mL Stock Solution
in DMSO

Materials:

o Latamoxef sodium powder
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e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, conical centrifuge tubes (e.g., 1.5 mL or 2 mL)
o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional)

o Sterile 0.22 um syringe filter and syringe

Procedure:

e Weighing: In a sterile microcentrifuge tube, accurately weigh the desired amount of
Latamoxef sodium powder. For example, to prepare 1 mL of a 100 mg/mL stock solution,
weigh 100 mg of the powder.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the tube. For a 100 mg/mL
solution, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
use a sonicator to aid dissolution.[1]

 Sterilization (Optional but Recommended): For applications requiring sterility, filter the stock
solution through a sterile 0.22 um syringe filter into a new sterile tube.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to
six months.[1] Avoid repeated freeze-thaw cycles.

Protocol for Preparation of a 50 mg/mL Stock Solution in
Sterile Water

Materials:

o Latamoxef sodium powder
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Sterile, nuclease-free water

Sterile, conical centrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Sterile 0.22 pum syringe filter and syringe

Procedure:

Weighing: In a sterile microcentrifuge tube, weigh the desired amount of Latamoxef sodium
powder. For example, to prepare 1 mL of a 50 mg/mL stock solution, weigh 50 mg of the
powder.

Dissolution: Add the appropriate volume of sterile water to the tube. For a 50 mg/mL solution,
add 1 mL of sterile water.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. The solution
should be clear to very slightly hazy and colorless to faint yellow.

Sterilization: Filter the stock solution through a sterile 0.22 pum syringe filter into a new sterile
tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to
six months. Remember that aqueous solutions are less stable and should be used promptly
after thawing.[2]

Visualized Workflows

The following diagrams illustrate the key workflows described in this document.
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Workflow for Preparation of Latamoxef Sodium Stock Solution
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Filter through a
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4. Aliquoting & Storage
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Caption: Workflow for preparing Latamoxef sodium stock solution.
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Decision Logic for Solvent and Storage Selection
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Caption: Decision logic for solvent and storage selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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